Cas no 1804717-32-5 (2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1804717-32-5
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 4847910
• Update Time: 2023-08-19

2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11)7-4(3-6(16)17)5(1-2-15-7)9(12,13)14/h1-2,8H,3H2,(H,16,17)
• InChI Key： TYRQINPHLWMJCD-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(F)F)C=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2